Cas no 2280550-31-2 (benzyl N-(piperazine-1-sulfonyl)carbamate)

benzyl N-(piperazine-1-sulfonyl)carbamate structure
2280550-31-2 structure
Product Name:benzyl N-(piperazine-1-sulfonyl)carbamate
CAS No:2280550-31-2
MF:C12H17N3O4S
MW:299.346081495285
MDL:MFCD33488851
CID:5612249
PubChem ID:165914356
Update Time:2023-09-04

benzyl N-(piperazine-1-sulfonyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • benzyl N-(piperazine-1-sulfonyl)carbamate
    • 2280550-31-2
    • EN300-3363220
    • MDL: MFCD33488851
    • Inchi: 1S/C12H17N3O4S/c16-12(19-10-11-4-2-1-3-5-11)14-20(17,18)15-8-6-13-7-9-15/h1-5,13H,6-10H2,(H,14,16)
    • InChI Key: BOTOEOIRLPTNFZ-UHFFFAOYSA-N
    • SMILES: S(NC(=O)OCC1C=CC=CC=1)(N1CCNCC1)(=O)=O

Computed Properties

  • Exact Mass: 299.09397721g/mol
  • Monoisotopic Mass: 299.09397721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 96.1Ų

benzyl N-(piperazine-1-sulfonyl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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